Cas no 2241-94-3 ((6alpha)-6-methylandrost-4-ene-3,17-dione)

• Product Name: (6alpha)-6-methylandrost-4-ene-3,17-dione
• CAS No: 2241-94-3
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 1413411
• PubChem ID: 11722357
• Update Time: 2025-04-20

(6alpha)-6-methylandrost-4-ene-3,17-dione Chemical and Physical Properties

Names and Identifiers

• (6alpha)-6-methylandrost-4-ene-3,17-dione
• (6α)-6-methylandrost-4-ene-3,17-dione
• androst-4-ene-3,17-dione, 6-methyl-, (6α)-
• LogP
• (6S,8R,9S,10R,13S,14S)-6,10,13-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• 6α-Methylandrost-4-ene-3,17-dione
• Androst-4-ene-3,17-dione, 6-methyl-, (6a)-
• ANDROST-4-ENE-3,17-DIONE, 6-METHYL-, (6.ALPHA.)-
• 6alpha-methylandrost-4-ene-3,17-dione
• J589.084E
• 6-ALPHA-METHYL-ETIOCHOLENE-3, 17-DIONE
• 6.ALPHA.-METHYL-4-ANDROSTEN-3,17-DIONE
• Q27258996
• 6a-Methylandrost-4-ene-3,17-dione
• SCHEMBL9622830
• 6.ALPHA.-METHYLANDROSTENEDIONE
• CHEMBL3754471
• 2241-94-3
• 6alpha-methylandrostenedione
• Formadrol
• Androst-4-ene-3,17-dione, 6alpha-methyl-
• UNII-47329QA2F6
• PD076327
• ANDROST-4-ENE-3,17-DIONE, 6.ALPHA.-METHYL-
• DTXSID801345669
• 6.ALPHA.-METHYLANDROST-4-ENE-3,17-DIONE
• 6alpha-methyl-androst-4-ene-3,17-dione
• BDBM50135997
• 47329QA2F6

• Inchi： 1S/C20H28O2/c1-12-10-14-15-4-5-18(22)20(15,3)9-7-16(14)19(2)8-6-13(21)11-17(12)19/h11-12,14-16H,4-10H2,1-3H3/t12-,14-,15-,16-,19+,20-/m0/s1
• InChI Key： GZSCFURMBHMSCE-JKNDIDBPSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C=C3[C@@H](C)C[C@H]12)=O

Computed Properties

• Exact Mass: 300.20904
• Monoisotopic Mass: 300.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives